Cas no 825638-15-1 (2-Propenenitrile, 2-formyl-3-(3-methoxyphenyl)-)

• Product name: 2-Propenenitrile, 2-formyl-3-(3-methoxyphenyl)-
• CAS No: 825638-15-1
• MF: C₁₁H₉NO₂
• MW: 187.19466
• CID: 687955
• PubChem ID: 71418033

2-Propenenitrile, 2-formyl-3-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 2-formyl-3-(3-methoxyphenyl)-
• 2-formyl-3-(3-methoxyphenyl)prop-2-enenitrile
• DTXSID30837361
• 825638-15-1

• Inchi： InChI=1S/C11H9NO2/c1-14-11-4-2-3-9(6-11)5-10(7-12)8-13/h2-6,8H,1H3
• InChI Key： VILAWYPPQOFTLP-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)C=C(C=O)C#N

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 50.1Ų